5-Bromo-4-(3-chloro-2-fluorophenyl)imidazole-2-carbaldehyde

• Molecular Formula: C10H5BrClFN2O
• Molecular Weight: 303.51 g/mol
• IUPAC Name: 5-bromo-4-(3-chloro-2-fluorophenyl)-1H-imidazole-2-carbaldehyde
• InChI: InChI=1S/C10H5BrClFN2O/c11-10-9(14-7(4-16)15-10)5-2-1-3-6(12)8(5)13/h1-4H,(H,14,15)
• InChI Key: IISKOJKCGDWAEO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C(=C1)Cl)F)C2=C(NC(=N2)C=O)Br

Description

MFCD33022709 is a chemical compound with a unique structure and properties that have garnered significant interest in various scientific fields

Preparation Methods

The preparation of MFCD33022709 involves several synthetic routes and reaction conditions. One common method includes the use of triazolo ring compound methanesulfonate crystal form, which is prepared through a series of reactions involving specific reagents and conditions . The industrial production of this compound is designed to be simple and scalable, ensuring good solubility and stability of the final product .

Chemical Reactions Analysis

MFCD33022709 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. For instance, it can participate in oxidation reactions facilitated by water radical cations, leading to the formation of quaternary ammonium cations . Common reagents used in these reactions include water microdroplets and other environmentally friendly oxidants . The major products formed from these reactions are often quaternary ammonium compounds, which are significant in drug development .

Scientific Research Applications

MFCD33022709 has a wide range of scientific research applications. In chemistry, it is used for studying complex chemical transformations and reaction mechanisms. In biology, it plays a role in understanding cellular processes and molecular interactions. In medicine, this compound is explored for its potential therapeutic effects and drug development. Additionally, it has industrial applications in the production of various chemical products and materials .

Mechanism of Action

The mechanism of action of MFCD33022709 involves its interaction with specific molecular targets and pathways. It exerts its effects by inhibiting or activating certain enzymes and receptors, leading to various biochemical and physiological responses. The exact molecular targets and pathways involved depend on the specific application and context of its use .

Comparison with Similar Compounds

MFCD33022709 can be compared with other similar compounds based on its structure, properties, and applications. Similar compounds include those with triazolo ring structures and methanesulfonate crystal forms. MFCD33022709 stands out due to its unique solubility, stability, and versatility in various scientific and industrial applications .